5-({4-[(tert-butylamino)methyl]-2-methoxyphenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one

• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 5-[[4-[(tert-butylamino)methyl]-2-methoxyphenoxy]methyl]-1,3-dimethylbenzimidazol-2-one
• InChI: InChI=1S/C22H29N3O3/c1-22(2,3)23-13-15-8-10-19(20(12-15)27-6)28-14-16-7-9-17-18(11-16)25(5)21(26)24(17)4/h7-12,23H,13-14H2,1-6H3
• InChI Key: RQFOXGGDQUPRKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC1=CC(=C(C=C1)OCC2=CC3=C(C=C2)N(C(=O)N3C)C)OC

Description

5-({4-[(tert-butylamino)methyl]-2-methoxyphenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

The synthesis of 5-({4-[(tert-butylamino)methyl]-2-methoxyphenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one involves multiple steps. One common method includes the reaction of 4-[(tert-butylamino)methyl]-2-methoxyphenol with a suitable benzimidazole derivative under controlled conditions. The reaction typically requires the use of a base, such as sodium hydroxide, and an organic solvent, like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, and the product is purified using techniques like recrystallization or chromatography .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The presence of the methoxy group allows for oxidation reactions, often using reagents like potassium permanganate or chromium trioxide.

Reduction: The benzimidazole ring can be reduced using hydrogenation methods with catalysts such as palladium on carbon.

Substitution: The tert-butylamino group can participate in nucleophilic substitution reactions, especially under basic conditions.

Coupling Reactions: The phenoxy group can be involved in coupling reactions, such as Suzuki-Miyaura coupling, using palladium catalysts and boron reagents.

Scientific Research Applications

5-({4-[(tert-butylamino)methyl]-2-methoxyphenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its unique structure, which may interact with various biological targets.

Materials Science: The compound’s stability and functional groups make it a candidate for developing new materials with specific properties, such as polymers or coatings.

Biological Studies: Researchers investigate its interactions with enzymes and receptors to understand its biological activity and potential as a drug lead.

Mechanism of Action

The mechanism of action of 5-({4-[(tert-butylamino)methyl]-2-methoxyphenoxy}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one involves its interaction with specific molecular targets. The tert-butylamino group can form hydrogen bonds with amino acid residues in proteins, while the benzimidazole ring can participate in π-π stacking interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Similar compounds include:

tert-butylaminoethyl methacrylate: This compound shares the tert-butylamino group and is used in polymer chemistry.

4-[(tert-Butylamino)methyl]-2-methoxyphenol: This precursor compound is structurally similar and used in the synthesis of various derivatives.